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Compound of Interest

Compound Name: Biotin-PEG3-Bromide

Cat. No.: B12932867

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-PEG3-Bromide is a versatile bioconjugation reagent that facilitates the covalent

attachment of a biotin moiety to peptides and other biomolecules. This reagent features a biotin

group for high-affinity binding to streptavidin and avidin, a flexible tri-polyethylene glycol

(PEG3) spacer to enhance solubility and reduce steric hindrance, and a reactive bromide group

for conjugation. The bromide acts as a leaving group, enabling the alkylation of nucleophilic

functional groups on the peptide, such as the N-terminal α-amine or the ε-amine of lysine

residues.

The biotinylation of peptides is a cornerstone technique in various fields of life science research

and drug development.[1] The exceptionally strong and specific interaction between biotin and

streptavidin (or avidin) allows for the sensitive detection, efficient purification, and targeted

immobilization of peptides.[1][2] Applications of biotinylated peptides are extensive and include

immunoassays like ELISA, protein pull-down assays to study protein-protein interactions, cell

surface labeling, and affinity chromatography.[1][3]
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This document provides detailed protocols for the conjugation of Biotin-PEG3-Bromide to

peptides, purification of the resulting conjugate, and its application in a pull-down assay to

investigate protein-protein interactions.

Reagent Properties and Reaction Data
A clear understanding of the reagent's properties and expected reaction outcomes is crucial for

successful conjugation.

Property Value Reference

Chemical Name Biotin-PEG3-Bromide [4]

Molecular Formula C18H32BrN3O5S [4]

Molecular Weight 482.4 g/mol [4]

Reactive Group Bromide (-Br) [4]

Target Functional Groups
Primary amines (N-terminus,

Lysine), Thiols (Cysteine)
[4]

Storage Conditions -20°C, desiccated [4]

Table 2: Representative Yields of N-Alkylation on a Solid-Phase Support

The following data, adapted from a study on the N-alkylation of a primary amine on a solid-

phase support with various alkyl halides, provides an indication of the potential reaction yields.

While these are not direct measurements for Biotin-PEG3-Bromide in solution, they offer

valuable insights into the reactivity of alkyl bromides.
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Alkyl Halide
Reaction Time
(days)

Temperature (°C) Yield (%)

Ethyl Iodide 2 Room Temperature 95

Allyl Bromide 2 Room Temperature >98

Benzyl Bromide 2 Room Temperature >98

2-Phenylethyl

Bromide
2 Room Temperature 20

CPM Bromide 3 Room Temperature 76

CPM Bromide 3 + 1 day at 80°C 80 93

Yields were determined by HPLC analysis of the reaction on a solid-phase support and may

vary depending on the specific peptide sequence, reaction conditions, and whether the reaction

is performed in solution or on a solid phase.

Experimental Protocols
Protocol 1: Conjugation of Biotin-PEG3-Bromide to a
Peptide
This protocol describes the alkylation of primary amines (N-terminus or lysine side chains) of a

peptide with Biotin-PEG3-Bromide in solution.

Materials:

Peptide with at least one primary amine.

Biotin-PEG3-Bromide.

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).

Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.0-9.0.

Quenching Reagent: 1 M Tris-HCl, pH 8.0.
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Reaction tubes.

Standard laboratory equipment (pipettes, vortex mixer, centrifuge).

Procedure:

Peptide Preparation: Dissolve the peptide in the Reaction Buffer to a final concentration of 1-

5 mg/mL. If the peptide has limited aqueous solubility, it can first be dissolved in a minimal

amount of DMF or DMSO and then diluted with the Reaction Buffer.

Biotin-PEG3-Bromide Preparation: Immediately before use, dissolve Biotin-PEG3-
Bromide in anhydrous DMF or DMSO to a concentration of 10-20 mg/mL.

Reaction Setup: Add a 10- to 20-fold molar excess of the dissolved Biotin-PEG3-Bromide
to the peptide solution. The optimal molar ratio may need to be determined empirically for

each peptide.

Incubation: Incubate the reaction mixture for 4-24 hours at room temperature with gentle

mixing. The reaction can also be performed at 4°C for 24-48 hours to minimize potential side

reactions.

Quenching: Add the Quenching Reagent to the reaction mixture to a final concentration of 50

mM to consume any unreacted Biotin-PEG3-Bromide. Incubate for 1 hour at room

temperature.

Purification: Proceed immediately to the purification of the biotinylated peptide as described

in Protocol 2.
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Dissolve Peptide in Reaction Buffer

Mix Peptide and Biotin-PEG3-Bromide
(10-20 fold molar excess of biotin)

Dissolve Biotin-PEG3-Bromide in DMF/DMSO

Incubate at RT for 4-24h

Add Quenching Reagent (e.g., Tris-HCl)

Purify Biotinylated Peptide
(Streptavidin Affinity Chromatography)

Characterize Conjugate
(Mass Spectrometry)

Click to download full resolution via product page

Caption: Regulation of Cx43 by c-Src and pull-down assay principle.

Protocol 4: Pull-Down Assay
Materials:

Purified Biotinylated Cx43 Peptide (e.g., derived from the 266-283 region of Cx43).

Control Biotinylated Peptide (e.g., a scrambled sequence).
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Cell Lysate containing c-Src.

Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

Streptavidin Magnetic Beads.

Binding/Wash Buffer (e.g., PBS with 0.1% Tween-20).

Elution Buffer for SDS-PAGE (e.g., 2x Laemmli sample buffer).

SDS-PAGE gels, transfer apparatus, and Western blotting reagents.

Primary antibody against c-Src.

Secondary HRP-conjugated antibody.

Chemiluminescent substrate.

Procedure:

Cell Lysate Preparation: Prepare a cell lysate from a cell line known to express c-Src using

an appropriate lysis buffer containing protease and phosphatase inhibitors. Clarify the lysate

by centrifugation.

Bead Preparation: Prepare and equilibrate streptavidin magnetic beads as described in

Protocol 2.

Bait Immobilization: Incubate the equilibrated beads with the biotinylated Cx43 peptide (and

the control peptide in a separate tube) for 1 hour at 4°C with gentle rotation to immobilize the

bait.

Washing: Pellet the beads and wash three times with Binding/Wash Buffer to remove

unbound peptide.

Protein Binding: Add the cell lysate to the beads with the immobilized peptide. Incubate for 2-

4 hours or overnight at 4°C with gentle rotation.
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Washing: Pellet the beads and wash three to five times with Binding/Wash Buffer to remove

non-specifically bound proteins.

Elution: After the final wash, remove all supernatant and resuspend the beads in Elution

Buffer for SDS-PAGE. Heat the samples at 95-100°C for 5-10 minutes to elute the bound

proteins.

Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a membrane,

and probe with a primary antibody against c-Src followed by an HRP-conjugated secondary

antibody. Visualize the bands using a chemiluminescent substrate. A band corresponding to

c-Src in the lane with the Cx43 peptide but not in the control lane indicates a specific

interaction.

Conclusion
The conjugation of Biotin-PEG3-Bromide to peptides is a robust and versatile method for a

wide range of applications in biological research and drug development. The protocols provided

herein offer a comprehensive guide for the successful biotinylation, purification, and application

of peptide conjugates. The example of a pull-down assay to study the Cx43-c-Src interaction

highlights the power of this technique in elucidating complex cellular signaling pathways.

Careful optimization of reaction conditions and appropriate controls are essential for obtaining

reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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